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Compound of Interest

Compound Name: TAMRA-PEG4-Alkyne

Cat. No.: B611141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescent probe TAMRA-
PEG4-Alkyne, a key reagent in bioconjugation and molecular labeling. This document details

its core spectral properties, provides established experimental protocols for its use in click

chemistry, and visualizes the experimental workflow for its application in labeling biomolecules.

Core Spectral Properties
Tetramethylrhodamine (TAMRA) is a well-established fluorophore known for its bright, orange-

red fluorescence and high photostability. The TAMRA-PEG4-Alkyne derivative incorporates a

tetraethylene glycol (PEG4) spacer and a terminal alkyne group. The PEG spacer enhances

solubility in aqueous buffers and reduces aggregation, while the alkyne group allows for

covalent attachment to azide-modified biomolecules via click chemistry.

The key spectral properties of TAMRA-PEG4-Alkyne are summarized in the table below. It is

important to note that the exact spectral characteristics can be influenced by environmental

factors such as the solvent, pH, and the nature of the conjugated biomolecule.
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Property Value References

Excitation Maximum (λex) ~546 - 556 nm [1][2]

Emission Maximum (λem) ~565 - 579 nm [1][2][3]

Molar Extinction Coefficient (ε) ~92,000 - 95,000 M⁻¹cm⁻¹

Recommended Excitation

Sources

Mercury Arc Lamp, Xenon Arc

Lamp, 532 nm laser, 543 nm

He-Ne laser

Solubility DMSO, DMF, Methanol

Experimental Protocols: Labeling Azide-Modified
Biomolecules with TAMRA-PEG4-Alkyne via Copper-
Catalyzed Click Chemistry (CuAAC)
This protocol outlines a general procedure for the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) to label an azide-modified protein with TAMRA-PEG4-Alkyne. This

method is widely applicable to other biomolecules such as nucleic acids and small molecules.

Materials:

Azide-modified protein

TAMRA-PEG4-Alkyne

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

Sodium Ascorbate

Anhydrous Dimethylsulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4
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Purification column (e.g., size-exclusion chromatography)

Procedure:

Preparation of Stock Solutions:

TAMRA-PEG4-Alkyne: Prepare a 10 mM stock solution in anhydrous DMSO.

Azide-modified Protein: Prepare a 1-10 mg/mL solution in PBS.

Copper(II) Sulfate: Prepare a 50 mM stock solution in deionized water.

THPTA: Prepare a 50 mM stock solution in deionized water.

Sodium Ascorbate: Prepare a 100 mM stock solution in deionized water. This solution

should be made fresh immediately before use.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein solution and the TAMRA-
PEG4-Alkyne stock solution. The molar ratio of dye to protein may need to be optimized,

but a 5-10 fold molar excess of the alkyne dye is a common starting point.

Add the THPTA solution to the reaction mixture to a final concentration of 1-2 mM.

Add the Copper(II) sulfate solution to a final concentration of 0.5-1 mM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 5-10 mM.

Gently mix the components and protect the reaction from light.

Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours. For sensitive

biomolecules, the reaction can be performed at 4°C for a longer duration (e.g., overnight).

Purification:
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Remove the unreacted TAMRA-PEG4-Alkyne and other small molecules from the labeled

protein using size-exclusion chromatography or dialysis.

Analysis:

Confirm successful labeling by measuring the absorbance and fluorescence of the purified

conjugate. The concentration of the labeled protein and the degree of labeling can be

determined spectrophotometrically.

Visualizations
The following diagrams illustrate the experimental workflow and the underlying chemical

reaction for labeling biomolecules with TAMRA-PEG4-Alkyne.
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Experimental Workflow for Protein Labeling with TAMRA-PEG4-Alkyne

1. Preparation

2. Click Reaction

3. Purification

4. Analysis

Prepare Azide-Modified
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Combine Protein, Dye,
Ligand, and CuSO4

Prepare TAMRA-PEG4-Alkyne
Stock Solution (DMSO)

Prepare CuSO4, Ligand,
& Sodium Ascorbate Stocks

Initiate with
Sodium Ascorbate

Incubate (1-4h, RT)
Protect from Light

Size-Exclusion Chromatography
or Dialysis

Spectroscopic Analysis
(Absorbance & Fluorescence)

Click to download full resolution via product page

Caption: Workflow for labeling an azide-modified protein with TAMRA-PEG4-Alkyne.
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Reactants Catalyst System

Product

Biomolecule-N3

Biomolecule-Triazole-TAMRA

+

TAMRA-PEG4-Alkyne
Cu(I) generated in situ

(from CuSO4 + Na Ascorbate)

Click to download full resolution via product page

Caption: The CuAAC reaction forms a stable triazole linkage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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